Cas no 2172054-50-9 (Methyl 1-(3-hydroxy-5,5-dimethyloxolan-3-yl)cyclopropane-1-carboxylate)

• Product Name: Methyl 1-(3-hydroxy-5,5-dimethyloxolan-3-yl)cyclopropane-1-carboxylate
• CAS No: 2172054-50-9
• MF: C₁₁H₁₈O₄
• MW: 214.258224010468
• CID: 5567529
• PubChem ID: 165595631
• Update Time: 2025-06-03

Methyl 1-(3-hydroxy-5,5-dimethyloxolan-3-yl)cyclopropane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 1-(3-hydroxy-5,5-dimethyloxolan-3-yl)cyclopropane-1-carboxylate
• 2172054-50-9
• EN300-1633099
• Methyl 1-(3-hydroxy-5,5-dimethyloxolan-3-yl)cyclopropane-1-carboxylate

• Inchi： 1S/C11H18O4/c1-9(2)6-11(13,7-15-9)10(4-5-10)8(12)14-3/h13H,4-7H2,1-3H3
• InChI Key： ZDBDLBDUJVIHMN-UHFFFAOYSA-N
• SMILES： O1C(C)(C)CC(C1)(C1(C(=O)OC)CC1)O

Computed Properties

• Exact Mass: 214.12050905g/mol
• Monoisotopic Mass: 214.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 55.8Ų

Additional information on Methyl 1-(3-hydroxy-5,5-dimethyloxolan-3-yl)cyclopropane-1-carboxylate

Professional Introduction to Methyl 1-(3-hydroxy-5,5-dimethyloxolan-3-yl)cyclopropane-1-carboxylate (CAS No. 2172054-50-9)

Methyl 1-(3-hydroxy-5,5-dimethyloxolan-3-yl)cyclopropane-1-carboxylate, identified by the CAS number 2172054-50-9, is a compound of significant interest in the field of chemical and biomedical research. This compound belongs to a class of molecules that exhibit unique structural and functional properties, making it a valuable subject for investigation in various scientific disciplines.

The molecular structure of Methyl 1-(3-hydroxy-5,5-dimethyloxolan-3-yl)cyclopropane-1-carboxylate features a cyclopropane ring substituted with a 3-hydroxy-5,5-dimethyloxolan moiety. This distinctive arrangement of functional groups imparts distinct chemical reactivity and biological potential. The cyclopropane ring, known for its strained three-membered carbon framework, is a common motif in pharmaceutical chemistry due to its ability to facilitate conformational flexibility and enhance binding affinity to biological targets.

In recent years, there has been growing interest in the exploration of cyclopropane-containing compounds for their potential applications in drug discovery. The presence of the hydroxyl group in the oxolan ring adds another layer of complexity, influencing both the solubility and reactivity of the molecule. This combination of structural features makes Methyl 1-(3-hydroxy-5,5-dimethyloxolan-3-yl)cyclopropane-1-carboxylate a promising candidate for further investigation.

One of the most compelling aspects of this compound is its potential role in medicinal chemistry. The cyclopropane ring has been shown to enhance the bioavailability and metabolic stability of drug candidates, while the hydroxyl group can serve as a site for further functionalization. These properties make it an attractive scaffold for designing novel therapeutic agents.

Recent studies have highlighted the importance of Methyl 1-(3-hydroxy-5,5-dimethyloxolan-3-yl)cyclopropane-1-carboxylate in the development of new pharmacological compounds. Researchers have been particularly interested in its potential applications in the treatment of various diseases, including inflammatory disorders and neurological conditions. The compound's ability to interact with biological targets at both the molecular and cellular levels has opened up new avenues for therapeutic intervention.

The synthesis of Methyl 1-(3-hydroxy-5,5-dimethyloxolan-3-yl)cyclopropane-1-carboxylate presents unique challenges due to its complex structure. However, advances in synthetic methodologies have made it increasingly feasible to produce this compound in sufficient quantities for research purposes. Techniques such as asymmetric synthesis and catalytic hydrogenation have been employed to achieve high yields and purity levels.

In addition to its pharmaceutical applications, Methyl 1-(3-hydroxy-5,5-dimethyloxolan-3-yl)cyclopropane-1-carboxylate has potential uses in materials science and industrial chemistry. Its unique structural properties make it a candidate for developing novel polymers and specialty chemicals with enhanced performance characteristics.

The future prospects for Methyl 1-(3-hydroxy-5,5-dimethyloxolan-3-yl)cyclopropane-1-carboxylate are bright, with ongoing research aimed at uncovering its full potential. Collaborative efforts between academic institutions and pharmaceutical companies are expected to yield significant breakthroughs in understanding its biological activity and developing new applications.

In conclusion, Methyl 1-(3-hydroxy-5,5-dimethyloxolan-3-yl)cyclopropane-1-carboxylate (CAS No. 2172054-50-9) is a compound with remarkable structural and functional characteristics that make it a valuable asset in chemical and biomedical research. Its potential applications in drug discovery, materials science, and industrial chemistry underscore its importance as a subject of scientific inquiry.